Cas no 332898-05-2 ((4-Amino-5-methyl-4H-1,2,4triazol-3-ylsulfanyl)-aceticacid)

(4-Amino-5-methyl-4H-1,2,4triazol-3-ylsulfanyl)-aceticacid structure
332898-05-2 structure
Product Name:(4-Amino-5-methyl-4H-1,2,4triazol-3-ylsulfanyl)-aceticacid
CAS No:332898-05-2
MF:C5H8N4O2S
MW:188.207618713379
CID:3046137
PubChem ID:1930276
Update Time:2025-04-21

(4-Amino-5-methyl-4H-1,2,4triazol-3-ylsulfanyl)-aceticacid Chemical and Physical Properties

Names and Identifiers

    • (4-Amino-5-methyl-4H-[1,2,4]triazol-3-ylsulfanyl)-acetic acid
    • HMS1680P14
    • 2-[(4-amino-5-methyl-1,2,4-triazol-3-yl)sulfanyl]acetic acid
    • 332898-05-2
    • [(4-amino-5-methyl-1,2,4-triazol-3-yl)sulfanyl]acetic acid
    • AKOS000301395
    • BAS 01156965
    • 2-((4-Amino-5-methyl-4H-1,2,4-triazol-3-yl)thio)aceticacid
    • [(4-amino-5-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]acetic acid
    • STK541897
    • 2-((4-Amino-5-methyl-4H-1,2,4-triazol-3-yl)thio)acetic acid
    • [(4-amino-5-methyl-4H-1,2,4-triazol-3-yl)thio]acetic acid
    • (4-Amino-5-methyl-4H-1,2,4triazol-3-ylsulfanyl)-aceticacid
    • MDL: MFCD01049001
    • Inchi: 1S/C5H8N4O2S/c1-3-7-8-5(9(3)6)12-2-4(10)11/h2,6H2,1H3,(H,10,11)
    • InChI Key: SMVVDLCFRZJOSF-UHFFFAOYSA-N
    • SMILES: S(CC(=O)O)C1=NN=C(C)N1N

Computed Properties

  • Exact Mass: 188.03679668Da
  • Monoisotopic Mass: 188.03679668Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 179
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0
  • Topological Polar Surface Area: 119Ų

(4-Amino-5-methyl-4H-1,2,4triazol-3-ylsulfanyl)-aceticacid Pricemore >>

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